Cas no 1261464-98-5 (2-[5-Fluoro-6-[2-(trifluoromethyl)phenyl]pyridin-3-yl]acetonitrile)

• Product Name: 2-[5-Fluoro-6-[2-(trifluoromethyl)phenyl]pyridin-3-yl]acetonitrile
• CAS No: 1261464-98-5
• MF: C₁₄H₈F₄N₂
• MW: 280.220336914063
• CID: 4799587
• Update Time: 2025-06-08

2-[5-Fluoro-6-[2-(trifluoromethyl)phenyl]pyridin-3-yl]acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-(2-(trifluoromethyl)phenyl)pyridine-5-acetonitrile
• 2-[5-Fluoro-6-[2-(trifluoromethyl)phenyl]pyridin-3-yl]acetonitrile

• Inchi： 1S/C14H8F4N2/c15-12-7-9(5-6-19)8-20-13(12)10-3-1-2-4-11(10)14(16,17)18/h1-4,7-8H,5H2
• InChI Key： SEXDPUHCDBBIEN-UHFFFAOYSA-N
• SMILES： FC1=CC(CC#N)=CN=C1C1C=CC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 373
• XLogP3: 3.2
• Topological Polar Surface Area: 36.7

Additional information on 2-[5-Fluoro-6-[2-(trifluoromethyl)phenyl]pyridin-3-yl]acetonitrile

Introduction to 2-[5-Fluoro-6-[2-(trifluoromethyl)phenyl]pyridin-3-yl]acetonitrile (CAS No. 1261464-98-5)

2-[5-Fluoro-6-[2-(trifluoromethyl)phenyl]pyridin-3-yl]acetonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1261464-98-5, belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery. The structure of this compound incorporates several key features, including a fluoro substituent, a trifluoromethyl group, and a pyridine ring, which collectively contribute to its unique chemical and biological properties.

The presence of a fluoro atom in the molecule is particularly noteworthy, as fluorine-containing compounds are widely recognized for their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. In particular, the 5-fluoro substituent in the pyridine ring of 2-[5-Fluoro-6-[2-(trifluoromethyl)phenyl]pyridin-3-yl]acetonitrile plays a crucial role in modulating the compound's pharmacokinetic and pharmacodynamic profiles. This feature has been extensively studied in the context of developing novel therapeutic agents, where fluorine atoms are often employed to optimize drug-like properties.

The trifluoromethyl group is another critical structural element that contributes to the compound's potential as a pharmaceutical intermediate. Trifluoromethyl-substituted compounds are known for their ability to enhance lipophilicity, improve metabolic stability, and increase binding affinity to enzymes and receptors. In the case of 2-[5-Fluoro-6-[2-(trifluoromethyl)phenyl]pyridin-3-yl]acetonitrile, the trifluoromethyl group is attached to a phenyl ring, which further enhances the compound's interaction with biological targets. This structural feature has been explored in various research studies aimed at developing drugs with improved efficacy and reduced side effects.

The core structure of this compound consists of a pyridine ring, which is a common scaffold in many bioactive molecules. Pyridine derivatives are widely recognized for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents on the pyridine ring in 2-[5-Fluoro-6-[2-(trifluoromethyl)phenyl]pyridin-3-yl]acetonitrile contributes to its unique pharmacological profile. This compound has been investigated for its potential applications in treating various diseases, particularly those involving abnormal cell proliferation and inflammation.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridine derivatives in drug development. The combination of a fluoro substituent and a trifluoromethyl group on a pyridine ring has been shown to enhance the potency and selectivity of bioactive molecules. For instance, studies have demonstrated that such structural motifs can improve binding affinity to target proteins by increasing hydrophobic interactions and reducing metabolic degradation. These findings have spurred further research into developing novel fluorinated pyridine-based drugs with improved therapeutic outcomes.

In addition to its structural features, 2-[5-Fluoro-6-[2-(trifluoromethyl)phenyl]pyridin-3-yl]acetonitrile has been explored for its potential role in modulating signaling pathways associated with various diseases. For example, research suggests that this compound may interfere with key enzymatic processes involved in cancer cell growth and survival. By targeting specific molecular pathways, this compound could potentially inhibit the progression of tumors and reduce the risk of metastasis. These preclinical findings have generated significant interest in further investigating the therapeutic potential of this molecule.

The synthesis of 2-[5-Fluoro-6-[2-(trifluoromethyl)phenyl]pyridin-3-yl]acetonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine and trifluoromethyl groups into the molecular framework necessitates specialized synthetic techniques that are often employed by experienced chemists in pharmaceutical research laboratories. The development of efficient synthetic routes for this compound has been a focus of several research projects aimed at facilitating its production for both academic and industrial applications.

The pharmacological evaluation of 2-[5-Fluoro-6-[2-(trifluoromethyl)phenyl]pyridin-3-yl]acetonitrile has revealed several interesting properties that make it a promising candidate for drug development. In vitro studies have shown that this compound exhibits inhibitory activity against various enzymes and receptors involved in disease pathways. Furthermore, preclinical animal models have provided insights into its potential therapeutic effects without significant toxicity. These findings support further investigation into the clinical applications of this molecule.

The future direction of research on 2-[5-Fluoro-6-[2-(trifluoromethyl)phenyl]pyridin-3-yl]acetonitrile will likely focus on optimizing its pharmacokinetic properties and exploring new therapeutic indications. Advances in computational chemistry and molecular modeling may also aid in designing derivatives with enhanced efficacy and reduced side effects. As our understanding of disease mechanisms continues to evolve, compounds like this one hold great promise for addressing unmet medical needs through innovative drug discovery approaches.